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Compound of Interest

Omeprazole Acid-d3 Methyl Ester

Compound Name:
Sulfide

Cat. No.: B15143596

Get Quote

Executive Summary

Omeprazole Acid-d3 Methyl Ester Sulfide (CAS: 1329797-04-7) is a specialized stable
isotope-labeled reference standard. It represents the deuterated methyl ester derivative of the
"Omeprazole Acid" sulfide metabolite.[1][2] This compound serves as a vital Internal Standard
(IS) for the quantification of specific degradation products and metabolites of Omeprazole (and
Esomeprazole) using LC-MS/MS platforms.

Its structural distinctiveness lies in three modifications from the parent drug Omeprazole:
o Reduction: The sulfinyl group (S=0) is reduced to a sulfide (thioether).

o Oxidation & Esterification: One of the pyridine methyl groups is oxidized to a carboxylic acid
and subsequently methylated to form a methyl ester.

« |sotopic Labeling: Incorporation of three deuterium atoms (d3), typically on the ester methyl
or a methoxy group, providing a +3 Da mass shift.

Chemical Identity & Structural Logic
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Nomenclature and Identification

o Chemical Name: Methyl 2-[[(5-methoxy-1H-benzimidazol-2-yl)thiolmethyl]-4-methoxy-3-
methylpyridine-5-carboxylate-d3 (Proposed IUPAC based on metabolite structure).

e Common Name: Omeprazole Acid-d3 Methyl Ester Sulfide.[1][2][3][4][5][6][7]
e CAS Number: 1329797-04-7.[1][2][3][4]

e Molecular Formula: C1sH16D3N30a4S.

e Molecular Weight: 376.44 g/mol .[3][4]

o Parent Impurity (Unlabeled): Omeprazole Acid Methyl Ester Sulfide (CAS 120003-82-9).[3][4]
[8]

Structural Pathway & Relationship

The following diagram illustrates the structural relationship between Omeprazole, its "Acid"
metabolite, and the target Methyl Ester Sulfide standard.
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Caption: Structural evolution from Omeprazole to the deuterated methyl ester sulfide standard.

Analytical Characterization Strategy

Characterizing this standard requires a multi-modal approach to confirm isotopic purity,
chemical structure, and stability.

Nuclear Magnetic Resonance (NMR)

NMR is the primary tool for structural validation. The d3-labeling renders specific protons
"invisible" in *tH-NMR, confirming the position of the isotope.
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Signal Expectation (*H .
Parameter Structural Insight
NMR, 400 MHz, DMSO-ds)

Confirms Benzimidazole and

Aromatic Region 4 6.9 — 8.3 ppm (Multiplets) S ]
Pyridine ring integrity.
Verifies the thioether (sulfide)
S-CH: Linker 0 ~4.6 ppm (Singlet) linkage. (Shift differs from
sulfoxide).
) Standard methoxy groups on
Methoxy Groups 0 ~3.8 ppm (Singlets)

the rings.

If the d3 is on the ester, the
Silent / Diminished (if d3 signal at ~3.7-3.9 ppm
Ester Methyl )
labeled) corresponding to -COOCH3

will be absent.

o ) Confirms the remaining methyl
Pyridine Methyl 0 ~2.2 ppm (Singlet) o
group on the pyridine ring.

Mass Spectrometry (MS/MS)

Mass spectrometry provides the definitive confirmation of the isotopic incorporation and mass
shift.

« lonization Mode: Electrospray lonization (ESI), Positive Mode (+).
e Precursor lon (Q1):m/z 377.2 [M+H]* (Calculated).
o Key Fragmentation (Q3):
o Loss of d3-Methoxy/Methanol: Watch for neutral loss of 35 Da (if d3-methoxy) vs 32 Da.

o Cleavage of Thioether: Fragmentation at the C-S bond yields characteristic benzimidazole
thiol and pyridine fragments.

o Isotopic Purity Calculation: Compare intensities of m/z 377 (d3) vs. m/z 374 (d0).
Acceptance criteria typically require dO < 0.5%.
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Chromatographic Profiling (HPLC/UPLC)

The "Sulfide" and "Ester" modifications significantly alter lipophilicity compared to Omeprazole.
e Column: C18 Reverse Phase (e.g., Waters BEH C18, 1.7 pum).

» Mobile Phase: Gradient of Ammonium Acetate (pH 9.0) and Acetonitrile.[9] Note: Basic pH is
preferred for Omeprazole stability.

e Retention Behavior:
o Omeprazole (Sulfoxide): Elutes earlier (more polar).
o Omeprazole Sulfide: Elutes later (less polar).

o Acid Methyl Ester Sulfide: The ester functionality increases retention compared to the free
acid, likely eluting near or after the standard sulfide impurity.

Experimental Protocol: Usage as Internal Standard

This protocol outlines the use of Omeprazole Acid-d3 Methyl Ester Sulfide for quantitating
impurities in a drug substance.

Stock Solution Preparation

¢ Weighing: Accurately weigh 1.0 mg of the d3-standard into a 2 mL amber glass vial (light
sensitive).

¢ Dissolution: Dissolve in 1.0 mL of Methanol (LC-MS grade). Vortex for 30 seconds.
o Why Methanol? High solubility and compatibility with MS source.

o Storage: Store at -20°C. Stability is validated for 3 months.

Sample Extraction Workflow

The following DOT diagram details the self-validating extraction workflow.
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Plasma/API Sample Add 10 pL Spike IS Mix Protein Ppt - Centrifugation Supernatant
(Unknown Conc.) (Omep-Acid-d3-Me-S) (Acetonitrile) "1 (aok RPM, 10 min)
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Caption: Sample preparation workflow ensuring consistent Internal Standard (IS) integration.

LC-MS/MS Parameters

o System: Agilent 6495 Triple Quadrupole or equivalent.

o MRM Transition (Target):m/z 377.2 — 198.1 (Fragment dependent on structure).
e MRM Transition (IS):m/z 377.2 - [Specific Fragment].

o Dwell Time: 50 ms.

Handling, Stability & Safety
Critical Instability Factors

o Oxidation: The sulfide linkage (-S-) is highly susceptible to oxidation to sulfoxide (S=0) and
sulfone (O=S=0) if exposed to air/peroxides.

o Mitigation: Store under Argon or Nitrogen atmosphere.

o Acid Sensitivity: While the "Acid" metabolite is stable, the benzimidazole moiety can degrade
in strong acidic aqueous media.

o Mitigation: Keep solvents neutral or slightly basic (pH > 7).
 Light Sensitivity: Omeprazole derivatives are photosensitive.

o Mitigation: Use amber glassware exclusively.

Storage Protocol
e Long-term: -80°C (Lyophilized powder).
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e Working Solution: -20°C (Methanol), valid for 1 week.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Characterization Guide: Omeprazole Acid-d3
Methyl Ester Sulfide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15143596/docs#technical-characterization-guide-
omeprazole-acid-d3-methyl-ester-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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